2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide features a pyrimido[5,4-b]indole core substituted at position 3 with a 4-fluorophenyl group and at position 2 with a thioether-linked acetamide moiety bearing a 4-(trifluoromethoxy)phenyl group. Its structure combines fluorinated aromatic systems and a heterocyclic scaffold, which are critical for modulating physicochemical properties (e.g., lipophilicity, metabolic stability) and biological interactions .
Properties
IUPAC Name |
2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16F4N4O3S/c26-14-5-9-16(10-6-14)33-23(35)22-21(18-3-1-2-4-19(18)31-22)32-24(33)37-13-20(34)30-15-7-11-17(12-8-15)36-25(27,28)29/h1-12,31H,13H2,(H,30,34) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFYVNBOHVHPOBI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C(=N3)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F)C5=CC=C(C=C5)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16F4N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a complex organic molecule with potential therapeutic applications. Its structural features suggest that it may exhibit significant biological activities, particularly in oncology and antimicrobial domains. This article reviews the biological activity of this compound based on available literature, including structure-activity relationships (SAR), in vitro studies, and potential mechanisms of action.
The molecular structure of the compound can be summarized as follows:
| Property | Value |
|---|---|
| Molecular Weight | 486.6 g/mol |
| Molecular Formula | C23H17F4N3O3S |
| LogP | 3.509 |
| Polar Surface Area | 65.338 Ų |
| Hydrogen Bond Acceptors | 7 |
| Hydrogen Bond Donors | 2 |
Anticancer Activity
Recent studies have highlighted the anticancer potential of compounds related to this structure. For instance, derivatives of pyrimido[5,4-b]indoles have shown promising results against various cancer cell lines:
- Mechanism of Action : The compound is believed to inhibit key signaling pathways involved in cell proliferation and survival, particularly the MEK/ERK pathway. Inhibition of this pathway leads to reduced phosphorylation of ERK1/2 and downstream targets such as p70S6K, which are crucial for tumor growth and survival .
- In Vitro Studies : In experiments involving acute biphenotypic leukemia MV4-11 and acute monocytic leukemia MOLM13 cells, the compound demonstrated significant cytotoxicity with IC50 values ranging from 0.3 to 1.2 µM .
- Cell Cycle Arrest : The compound induces G0/G1 phase arrest in cancer cells, contributing to its antiproliferative effects .
Antimicrobial Activity
The compound's structural features also suggest potential antimicrobial properties:
- In Vitro Evaluation : Similar compounds have been tested against various pathogens, showing minimum inhibitory concentration (MIC) values that indicate strong antimicrobial activity. For example, derivatives with similar scaffolds exhibited MIC values ranging from 0.22 to 0.25 µg/mL against Staphylococcus aureus .
- Biofilm Formation Inhibition : The ability to inhibit biofilm formation is critical for combating resistant bacterial strains. Compounds with structural similarities have been shown to effectively disrupt biofilm integrity .
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound:
- Fluorophenyl Substituent : The presence of a fluorophenyl group enhances lipophilicity and may improve binding affinity for biological targets.
- Thioether Linkage : The thioether moiety is essential for maintaining the structural integrity and enhancing the interaction with target proteins.
Case Studies
Several case studies have reported on compounds similar to the one :
- Study on Pyrazole Derivatives : Research has indicated that modifications in pyrazole-based compounds can lead to significant anticancer activity across multiple cell lines (e.g., MCF7, HCT116). These studies provide insights into how structural variations affect potency and selectivity .
- Antimicrobial Assessments : A series of thiazol-4-one derivatives were evaluated for their antimicrobial efficacy, demonstrating that specific modifications can enhance activity against resistant strains like MRSA .
Scientific Research Applications
The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets such as enzymes and receptors. The presence of the fluorophenyl and trifluoromethoxy groups enhances its binding affinity, potentially leading to inhibition of target enzymes or modulation of receptor activity.
Antimicrobial Activity
Research indicates that derivatives of pyrimidoindoles exhibit significant antimicrobial properties. For instance, compounds with similar structures have shown effectiveness against various bacterial strains:
- Staphylococcus aureus
- Escherichia coli
- Pseudomonas aeruginosa
In one study, pyrimidoindole derivatives were evaluated for their antibacterial activity, revealing that certain substitutions significantly enhanced their potency against both Gram-positive and Gram-negative bacteria.
Antitumor Activity
The compound's structural features suggest potential antitumor activity. Pyrimidoindole derivatives have been investigated for their cytotoxic effects on cancer cell lines, demonstrating the ability to induce apoptosis in tumor cells. For example, compounds with similar scaffolds have shown efficacy against:
- HeLa cells
- Other cancer types
Antibacterial Screening
A series of pyrimidoindole derivatives were synthesized and screened for antibacterial activity. One compound demonstrated a Minimum Inhibitory Concentration (MIC) of 66 µM against Staphylococcus aureus , indicating promising antibacterial properties.
Anticancer Evaluation
A study explored the cytotoxic effects of pyrimidoindole derivatives on various cancer cell lines, revealing that modifications at specific positions could enhance their anticancer efficacy.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations on the Pyrimidoindole Core
Position 3 Modifications
- Methyl vs. 4-Fluorophenyl: The analog 2-((3-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide () replaces the 4-fluorophenyl group with a methyl group. The 4-fluorophenyl group in the target compound enhances electronic interactions and may improve target selectivity compared to methyl .
4-Ethoxyphenyl vs. 4-Fluorophenyl :
Position 2 Modifications
- Acetamide Nitrogen Substituents: Analogs such as N-cyclohexyl-2-((5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)sulfonyl)acetamide () replace the 4-(trifluoromethoxy)phenyl group with cyclohexyl.
Heterocyclic Core Variations
- Thieno[2,3-d]pyrimidin vs. Pyrimido[5,4-b]indole: The compound 2-((3-allyl-5-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide () replaces the pyrimidoindole core with a thienopyrimidine system. The pyrimidoindole’s planar structure in the target compound likely improves stacking interactions with aromatic residues in biological targets compared to the non-planar thienopyrimidine .
Physicochemical and Pharmacokinetic Properties
The trifluoromethoxy group in the target compound balances lipophilicity and metabolic stability, offering advantages over both less-fluorinated and bulkier analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
